Cas no 2229481-92-7 (3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229481-92-7
• MF: C₉H₄ClF₅O
• MW: 258.572479248047
• CID: 6497935
• PubChem ID: 165841359
• Update Time: 2025-09-23

3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one
• 2229481-92-7
• EN300-1969401

• Inchi： 1S/C9H4ClF5O/c10-8-4(3-7(16)9(13,14)15)5(11)1-2-6(8)12/h1-2H,3H2
• InChI Key： ZOJUDYLNCZZYQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC(C(F)(F)F)=O)F)F

Computed Properties

• Exact Mass: 257.9870833g/mol
• Monoisotopic Mass: 257.9870833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one

Comprehensive Analysis of 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229481-92-7)

The compound 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229481-92-7) is a fluorinated aromatic ketone with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a chloro-difluorophenyl group and a trifluoropropanone moiety, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of sustainable chemistry and green synthesis.

One of the key reasons for the growing attention on 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one is its relevance to drug discovery and crop protection. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to target proteins. This has led to a surge in searches for fluorinated building blocks and high-value intermediates, with CAS No. 2229481-92-7 being a prime example. Additionally, the compound's potential applications in material science, such as in the development of advanced polymers, further broaden its appeal.

From a synthetic perspective, 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one can be prepared through multi-step reactions involving halogenation and fluorination techniques. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its production, addressing concerns about cost-effectiveness and environmental impact. These developments align with the broader industry trend toward process optimization and waste reduction, which are frequently discussed in chemical forums and research publications.

The stability and reactivity of CAS No. 2229481-92-7 under various conditions have also been subjects of investigation. Studies suggest that the compound exhibits moderate stability in ambient environments but may require specialized storage conditions for long-term preservation. This aspect is critical for laboratory handling and industrial-scale production, where quality control and safety protocols are paramount. Furthermore, its compatibility with common organic solvents and reagents makes it a practical choice for diverse synthetic routes.

In the context of intellectual property and market trends, 3-(2-chloro-3,6-difluorophenyl)-1,1,1-trifluoropropan-2-one has been referenced in several patents related to pharmaceutical intermediates and agrochemical formulations. The demand for such specialized chemicals is driven by the need for innovative therapies and sustainable pest control solutions. As a result, suppliers and manufacturers are actively exploring scalable production methods to meet the needs of research institutions and industrial partners.

Looking ahead, the compound's potential in medicinal chemistry and material innovation is expected to grow. With increasing interest in fluorine chemistry and structure-activity relationships, CAS No. 2229481-92-7 is likely to remain a focal point for researchers. Its applications in bioconjugation, ligand design, and functional materials further underscore its versatility. For those seeking detailed synthetic protocols or analytical data, consulting peer-reviewed journals and chemical databases is highly recommended.